Cas no 810685-48-4 (5,6-bis(4-chlorophenyl)pyrazine-2,3-dicarboxylic acid dimethyl ester)

5,6-bis(4-chlorophenyl)pyrazine-2,3-dicarboxylic acid dimethyl ester structure
810685-48-4 structure
Product Name:5,6-bis(4-chlorophenyl)pyrazine-2,3-dicarboxylic acid dimethyl ester
CAS No:810685-48-4
MF:C20H14Cl2N2O4
MW:417.242163181305
CID:2144595
PubChem ID:86015937
Update Time:2025-04-21

5,6-bis(4-chlorophenyl)pyrazine-2,3-dicarboxylic acid dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • 5,6-bis(4-chlorophenyl)pyrazine-2,3-dicarboxylic acid dimethyl ester
    • DB-306320
    • 810685-48-4
    • Inchi: 1S/C20H14Cl2N2O4/c1-27-19(25)17-18(20(26)28-2)24-16(12-5-9-14(22)10-6-12)15(23-17)11-3-7-13(21)8-4-11/h3-10H,1-2H3
    • InChI Key: MDDPKGJERJFNTD-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1C(C2C=CC(=CC=2)Cl)=NC(C(=O)OC)=C(C(=O)OC)N=1

Computed Properties

  • Exact Mass: 416.0330623Da
  • Monoisotopic Mass: 416.0330623Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 6
  • Complexity: 500
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 78.4Ų
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